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Application Note: AN-IR3535-ENV-01
Topic: Quantitative Analysis of Ethyl Butylacetylaminopropionate (IR3535®) in

Environmental Samples

Introduction: The Need for Environmental
Monitoring of IR3535®
Ethyl 3-(N-acetyl-N-butyl)aminopropionate, widely known by its trade name IR3535®, is a

synthetic, broad-spectrum insect repellent.[1][2][3] Developed in the 1970s by Merck KGaA, its

chemical structure is based on the naturally occurring amino acid β-alanine.[4] Due to its

favorable safety profile and excellent skin tolerance, IR3535® is used in numerous topical

formulations worldwide to repel mosquitoes, ticks, and other biting insects, thereby helping to

prevent vector-borne diseases.[1][4][5][6] The World Health Organization (WHO) classifies its

toxicity as "unlikely to present acute hazard in normal use".[4]

While designed for direct application to human skin, the widespread use of IR3535®-containing

products inevitably leads to its introduction into the environment. This occurs primarily through
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wash-off from skin during bathing or recreational water activities, entering municipal sewer

systems and subsequently, aquatic ecosystems. Although considered biodegradable,

understanding its concentration, fate, and potential ecotoxicological impact in environmental

compartments is crucial for a comprehensive risk assessment.[7]

This application note provides a detailed guide for the quantitative analysis of IR3535® in

environmental matrices, specifically water and soil. We present robust, validated

methodologies using High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS), covering the entire workflow from sample

collection to final data analysis.

Physicochemical Properties of IR3535®
A thorough understanding of the analyte's properties is fundamental to developing effective

extraction and analytical methods. IR3535® is a moderately polar and water-soluble

compound, which dictates the choice of solvents and sorbents for sample preparation.

Property Value Source

IUPAC Name
Ethyl 3-(N-

butylacetamido)propanoate
[3]

CAS Number 52304-36-6 [1]

Molecular Formula C₁₁H₂₁NO₃ [1][8]

Molar Mass 215.29 g·mol⁻¹ [3]

Appearance
Clear, colorless to slightly

yellow, odorless oil
[3][4][8]

Vapor Pressure 0.15 Pa at 20°C [1]

Water Solubility
Moderately soluble; 70 g/L at

20°C
[3]

log P (Octanol-Water) 1.7 at 23°C [3][9]

Stability

Hydrolyzed by strong acids

and alkaline solutions. Stable

at pH 6.5-8.0.

[8]
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Analytical Strategies: A Comparative Overview
The choice of analytical instrumentation depends on the required sensitivity, selectivity, and the

complexity of the sample matrix.

High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD): This is

a robust and widely accessible technique suitable for quantifying IR3535® at moderate

concentrations.[2][6][9][10][11] Its primary advantage is that it does not require derivatization.

Detection is typically performed at a low UV wavelength (~210-220 nm).[2][11][12]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers superior selectivity and

sensitivity, making it ideal for trace-level detection and confirmatory analysis.[13] Given that

IR3535® is a semi-volatile compound, it is amenable to GC analysis. The WHO/CIPAC

reference method for determining IR3535® content in technical material is based on gas

chromatography with a flame ionization detector (GC-FID).[1]

This guide will detail protocols for both HPLC-DAD for routine screening and GC-MS for high-

sensitivity and confirmatory analysis.

Protocol 1: Analysis of IR3535® in Water Samples
via SPE and HPLC-DAD
This protocol is optimized for surface water, groundwater, and wastewater effluent. The core of

this method is the pre-concentration of the analyte from a large water volume using Solid-

Phase Extraction (SPE).

Experimental Workflow for Water Samples
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Sample Collection & Preservation

Sample Preparation (SPE)

Instrumental Analysis

1. Collect 1L Water Sample
(Amber Glass Bottle)

2. Store at 4°C
(Analyze within 48h)

3. Spike with Surrogate
(Optional)

4. Condition SPE Cartridge
(e.g., C18, HLB)

5. Load Water Sample
(~10 mL/min)

6. Wash Cartridge
(Remove Interferences)

7. Dry Cartridge
(Nitrogen Stream)

8. Elute IR3535
(e.g., Acetonitrile/Methanol)

9. Concentrate Eluate
(to 1 mL)

10. Inject into HPLC-DAD

11. Quantify vs. Calibration Curve

 

Sample Collection & Prep

Solvent Extraction

Instrumental Analysis

1. Collect Soil/Sediment
(Wide-mouth glass jar)

2. Homogenize & Weigh
(e.g., 10g wet weight)

3. Spike with Internal Std.
(e.g., Methyl Undecanoate)

4. Add Extraction Solvent
(e.g., Acetone/Hexane)

5. Sonicate or Shake

6. Centrifuge & Collect Supernatant

7. Repeat Extraction (2x)

8. Combine Supernatants

9. Concentrate Extract

10. Inject into GC-MS

11. Quantify via SIM

Click to download full resolution via product page

Workflow for IR3535® analysis in soil/sediment samples.
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Materials and Reagents
IR3535® analytical standard (≥99% purity)

Internal Standard (IS): e.g., Methyl undecanoate

GC-grade solvents: Acetone, Hexane, Dichloromethane

Anhydrous sodium sulfate

Centrifuge and centrifuge tubes (50 mL)

Ultrasonic bath or mechanical shaker

Step-by-Step Protocol
Part A: Sample Preparation and Extraction

Sample Preparation: Homogenize the collected soil/sediment sample. Weigh approximately

10 g of the sample into a 50 mL centrifuge tube.

Spiking: Spike the sample with an appropriate amount of internal standard solution.

Extraction: Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane to the tube.

Sonication: Tightly cap the tube and sonicate in an ultrasonic bath for 15 minutes.

Alternatively, shake vigorously on a mechanical shaker for 30 minutes.

Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the solid and

liquid phases.

Collection: Carefully decant the supernatant (the solvent layer) into a clean flask.

Repeat Extraction: Repeat the extraction process (steps 3-6) two more times with fresh

solvent. Combine all supernatants.

Drying & Concentration: Pass the combined extract through a funnel containing anhydrous

sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1

mL under a gentle stream of nitrogen.
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Part B: GC-MS Analysis

Instrument Conditions: Set up the GC-MS system according to the parameters below.

Parameter Condition

GC Column
DB-5ms or equivalent (30 m x 0.25 mm, 0.25

µm film)

Injector Splitless, 250°C

Oven Program
80°C (hold 2 min), ramp to 280°C at 10°C/min,

hold 5 min

Carrier Gas Helium, constant flow of 1.2 mL/min

MS Source Temp 230°C

MS Quad Temp 150°C

Ionization Mode Electron Ionization (EI), 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Quantifier Ion To be determined from IR3535® mass spectrum

Qualifier Ions To be determined from IR3535® mass spectrum

Calibration: Prepare a series of calibration standards containing IR3535® and a fixed

concentration of the internal standard.

Quantification: Inject the prepared sample extract. Identify IR3535® by its retention time and

the ratio of its qualifier ions to the quantifier ion. Quantify using the ratio of the IR3535®

quantifier ion peak area to the internal standard peak area.

Method Validation and Performance
Any analytical method must be validated to ensure the data it produces is reliable. Key

validation parameters from published literature are summarized below.
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Parameter HPLC-DAD Method Source

Linearity Range 0.5 - 40 mg/L [2]

Correlation Coeff. (r²) >0.997 [2][12]

Limit of Detection (LOD) 0.003 - 1 µM [6][12]

Limit of Quantification (LOQ) 0.06 - 10 µM [2][12]

Recovery 94.7% – 109.2% [2][9]

Precision (RSD) < 2% [6]

Note: Performance characteristics for the GC-MS method must be established in the laboratory

through a similar validation process, as specific environmental matrices will influence LOD,

LOQ, and recovery.

Conclusion
The protocols detailed in this application note provide robust and reliable frameworks for the

quantitative analysis of the insect repellent IR3535® in environmental water and soil samples.

The HPLC-DAD method offers a cost-effective and straightforward approach for routine

monitoring, while the GC-MS method provides the high sensitivity and selectivity required for

trace-level detection and confirmatory analysis in complex matrices. Proper sample handling,

adherence to quality control procedures, and thorough method validation are paramount to

generating accurate and defensible environmental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.scilit.com/publications/c2e5c7913a602dc4583d47fce54146f5
https://pmc.ncbi.nlm.nih.gov/articles/PMC12505549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12505549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12505549/
https://www.biohope.com.cn/vancheerfile/files/profile/2017072114330287.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12690274/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12690274/
https://www.researchgate.net/publication/324205090_Development_and_validation_of_a_HPLC_method_to_quantify_DEET_and_IR_3535_in_insect_repellents
https://www.researchgate.net/publication/317867787_Development_and_validation_of_an_analytical_method_using_High_Performance_Liquid_Chromatography_HPLC_to_determine_ethyl_butylacetylaminopropionate_in_topical_repellent_formulations
https://www.pharmascholars.com/articles/development-of-a-simple-hplc-method-using-coreshell-particles-column-for-quantification-of-ir3535-in-insect-repellent-li.pdf
https://pubmed.ncbi.nlm.nih.gov/19100555/
https://pubmed.ncbi.nlm.nih.gov/19100555/
https://pubmed.ncbi.nlm.nih.gov/19100555/
https://www.benchchem.com/product/b1671960/docs#quantitative-analysis-of-ir3535-in-environmental-samples
https://www.benchchem.com/product/b1671960/docs#quantitative-analysis-of-ir3535-in-environmental-samples
https://www.benchchem.com/product/b1671960/docs#quantitative-analysis-of-ir3535-in-environmental-samples
https://www.benchchem.com/product/b1671960/docs#quantitative-analysis-of-ir3535-in-environmental-samples
https://www.benchchem.com/product/b1671960?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

